Cas no 51336-94-8 (2-chloro-1-(2,4-difluorophenyl)ethan-1-one)

• Product Name: 2-chloro-1-(2,4-difluorophenyl)ethan-1-one
• CAS No: 51336-94-8
• MF: C₈H₅ClF₂O
• MW: 190.574508428574
• MDL: MFCD00013252
• CID: 55985
• PubChem ID: 588083
• Update Time: 2025-04-18

2-chloro-1-(2,4-difluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,4-difluorophenyl)ethanone
• 2,4-difluoro-α-chloroacetophenone
• 2-Chloro-2',4'-difluoroacetophenone
• 2',4'-DIFLUORO-2-CHLOROACETOPHENONE
• 2,4-Difluorophenacyl Chloride
• Chloromethyl 2,4-difluorophenyl ketone
• a-Chloro-2,4-difluoroacetophenone
• 2-Chloro-2,4-difluoroacetophenone
• 2-Chloro-1-(2,4-Difluorophenyl)Ethan-1-One
• 2-Chloro-1-(2,4-difluoro-phenyl)-ethanone
• 1-(2,4-difluorophenyl)-2-chloroethan-1-one
• UENGBOCGGKLVJJ-UHFFFAOYSA-N
• 2',4'-DIFLUOROPHENACYL CHLORIDE
• 2'-CHLORO-2,4-DIFLUOROACETOPHENONE
• ALPHA-CHLORO-2,4-DIFLUORO
• EN300-22218
• Ethyl1,1,2,2-tetrafluoroethylether
• CS-W015868
• MFCD00013252
• 2-chloro-2', 4'-difluoroacetophenone
• 2-Chloro-2',4'-difluoro Acetophenone
• J-508621
• SCHEMBL2597507
• AM20040596
• CHEMBL105349
• PS-11647
• UENGBOCGGKLVJJ-UHFFFAOYSA-
• UPCMLD0ENAT5630404:001
• 1-(2,4-difluorophenyl)-2-chloroethanone
• 2-chloro-1-(2,4-difluorophenyl)-ethanone
• InChI=1/C8H5ClF2O/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
• 2-CHLORO-1-(2,4-DIFLUOROPHENYL)ETHANONE 2'-CHLORO-2,4-DIFLUOROACETOPHENONE 2-CHLORO-2',4'-DIFLUOROACETOPHENONE 2',4
• A7574
• Z147642150
• ALPHA-CHLORO-2,4-DIFLUOROACETOPHENONE
• FT-0639987
• BCP20884
• DTXSID40343185
• F0001-1340
• C2030
• 2',4'-Difluoro-alfa-chloroacetophenone
• 2-Chloro-2',4'-difluoroacetophenone, 98%
• NS00077456
• 2-Chloro-1-(2,4-difluorophenyl)ethanone #
• 2-chloro-1(2,4-difluorophenyl)-1-ethanone
• 2,4-difluoro-alpha-chloroacetophenone
• AKOS000200625
• PD140505
• 51336-94-8
• BDBM50119690
• 2-Chloro-2
• Ethanone, 2-chloro-1-(2,4-difluorophenyl)-
• AC-1571
• DB-019943
• 2-Chloro-2\\',4\\'-difluoroacetophenone
• STK399765
• 2-chloro-1-(2,4-difluorophenyl)ethan-1-one

• MDL： MFCD00013252
• Inchi： 1S/C8H5ClF2O/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
• InChI Key： UENGBOCGGKLVJJ-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 190.00000
• Monoisotopic Mass: 189.9996988 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.57
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: crystal
• Density: 1.3544 (estimate)
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 240.8℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.526
• PSA: 17.07000
• LogP: 2.38630
• Solubility: Not determined
• Sensitiveness: Lachrymatory

2-chloro-1-(2,4-difluorophenyl)ethan-1-one Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45-S25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：Inert atmosphere,2-8°C(BD10884)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone